molecular formula C16H17NO3 B8480739 3-[4-(Pyridin-4-ylmethoxy)-phenyl]-propionic acid methyl ester

3-[4-(Pyridin-4-ylmethoxy)-phenyl]-propionic acid methyl ester

Cat. No.: B8480739
M. Wt: 271.31 g/mol
InChI Key: GEBMFMCYQGSJEF-UHFFFAOYSA-N
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Description

3-[4-(Pyridin-4-ylmethoxy)-phenyl]-propionic acid methyl ester is a useful research compound. Its molecular formula is C16H17NO3 and its molecular weight is 271.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H17NO3

Molecular Weight

271.31 g/mol

IUPAC Name

methyl 3-[4-(pyridin-4-ylmethoxy)phenyl]propanoate

InChI

InChI=1S/C16H17NO3/c1-19-16(18)7-4-13-2-5-15(6-3-13)20-12-14-8-10-17-11-9-14/h2-3,5-6,8-11H,4,7,12H2,1H3

InChI Key

GEBMFMCYQGSJEF-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CCC1=CC=C(C=C1)OCC2=CC=NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of Methyl 3-(4-hydroxyphenyl)propanoate (0.5 g, 2.77 mmol) in dry DMF (10 ml) is added potassium carbonate (0.76 g, 5.55 mmol) followed by 4-(bromomethyl)pyridine hydrobromide (0.7 g, 2.77 mmol). The reaction mixture is stirred at room temperature overnight then poured into water (80 ml) and extracted with EtOAc (40 ml). The organic phase is washed with brine, dried (MgSO4) and the solvent removed in vacuo to yield a dark brown oil. Chromatography (SiO2, EtOAc) yields 3-[4-(Pyridin-4-ylmethoxy)-phenyl]-propionic acid methyl ester as a colourless oil; [M+H]+ 272.0
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0.76 g
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10 mL
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0.7 g
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80 mL
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